4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C19H15BrF3NO2
• Molecular Weight: 426.2 g/mol
• IUPAC Name: 4-bromo-7-(ethylamino)-2-[(E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C19H15BrF3NO2/c1-2-24-16-8-7-14(20)11-15(18(16)26)17(25)9-6-12-4-3-5-13(10-12)19(21,22)23/h3-11H,2H2,1H3,(H,24,26)/b9-6+
• InChI Key: XKBBATJYPCVQNT-RMKNXTFCSA-N
• Isomeric SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC(=CC=C2)C(F)(F)F)Br
• SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)C(F)(F)F)Br

Description

4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one, also known as BTEC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BTEC is a member of the cycloheptatrienone family and has a unique chemical structure that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one is not fully understood. However, it is believed that 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one exerts its anti-cancer effects by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one may also induce apoptosis, a process by which cancer cells undergo programmed cell death.
Biochemical and Physiological Effects
4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosine kinases and topoisomerases. 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one has also been shown to induce the production of reactive oxygen species, which can cause oxidative damage to cancer cells.

Advantages and Limitations for Lab Experiments

4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research. 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one is also stable and has a long shelf life, making it ideal for long-term studies. However, 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one has some limitations, including its high cost and the complex synthesis method required to produce it.

Future Directions

There are several future directions for research on 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of the potential use of 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one in combination with other anti-cancer drugs to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one and its potential applications in the treatment of other diseases.

Synthesis Methods

4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method involves the use of starting materials such as 3-(trifluoromethyl)benzaldehyde, ethylamine, and bromine. The reaction involves the formation of an intermediate compound, which is then subjected to further reactions to produce 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one. The synthesis method for 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one is complex and requires specialized equipment and knowledge of organic chemistry.

Scientific Research Applications

4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential applications in various fields. One of the primary areas of research has been in the field of cancer treatment. 4-Bromo-7-(ethylamino)-2-{3-[3-(trifluoromethyl)phenyl]acryloyl}-2,4,6-cycloheptatrien-1-one has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.